Cas no 7632-57-7 (Benzene, 1,1'-(cyclopropylidenemethylene)bis-)

• Product name: Benzene, 1,1'-(cyclopropylidenemethylene)bis-
• CAS No: 7632-57-7
• MF: C₁₆H₁₄
• MW: 206.28236
• MDL: MFCD32670576
• CID: 538000
• PubChem ID: 609879

Benzene, 1,1'-(cyclopropylidenemethylene)bis- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-(cyclopropylidenemethylene)bis-
• MFCD32670576
• Benzene, (cyclopropylidenephenylmethyl)-
• [Cyclopropylidene(phenyl)methyl]benzene
• CS-0163260
• BS-45644
• 7632-57-7
• (Diphenylmethylene)cyclopropane
• diphenylmethylenecyclo-propane
• diphenylmethylenecyclopropane
• E74950
• [Cyclopropylidene(phenyl)methyl]benzene #
• (Cyclopropylidenemethylene)dibenzene
• (cyclopropylidene-phenylmethyl)benzene

• MDL： MFCD32670576
• Inchi： InChI=1S/C16H14/c1-3-7-13(8-4-1)16(15-11-12-15)14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： WHNHNDHFSZUBCN-UHFFFAOYSA-N
• SMILES： C1CC1=C(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 206.10962
• Monoisotopic Mass: 206.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 0

Additional information on Benzene, 1,1'-(cyclopropylidenemethylene)bis-

Comprehensive Overview of Benzene, 1,1'-(cyclopropylidenemethylene)bis- (CAS No. 7632-57-7)

Benzene, 1,1'-(cyclopropylidenemethylene)bis- (CAS No. 7632-57-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced material science. This compound, often referred to by its systematic name or CAS number, features a cyclopropylidenemethylene bridge connecting two benzene rings, which imparts distinct chemical and physical characteristics. Researchers and industry professionals are increasingly exploring its use in high-performance polymers, liquid crystals, and other cutting-edge technologies.

The molecular structure of Benzene, 1,1'-(cyclopropylidenemethylene)bis- makes it a valuable building block in synthetic chemistry. Its rigid cyclopropane ring and aromatic benzene moieties contribute to its stability and reactivity, enabling it to serve as a precursor for more complex architectures. In recent studies, this compound has been investigated for its potential role in organic electronics, where its conjugated system could enhance charge transport properties. This aligns with the growing demand for sustainable and efficient materials in the renewable energy sector.

One of the most frequently asked questions about Benzene, 1,1'-(cyclopropylidenemethylene)bis- revolves around its synthesis and scalability. Modern synthetic routes often involve palladium-catalyzed cross-coupling reactions or Wittig-type methodologies, which are topics of high interest in academic and industrial research. Additionally, its compatibility with green chemistry principles is a hot topic, as industries seek to minimize environmental impact while maintaining efficiency. The compound's potential for photoactive applications has also sparked discussions in forums and research papers.

From a commercial perspective, Benzene, 1,1'-(cyclopropylidenemethylene)bis- is often categorized as a fine chemical, with niche applications in pharmaceuticals and agrochemicals. Its derivatives have shown promise in drug delivery systems due to their ability to form stable micelles or vesicles. This has led to increased searches for "CAS 7632-57-7 suppliers" and "high-purity benzene derivatives" among procurement specialists. The compound's role in nanotechnology is another area of exploration, particularly in the design of molecular sensors.

In summary, Benzene, 1,1'-(cyclopropylidenemethylene)bis- (CAS No. 7632-57-7) represents a versatile and scientifically intriguing compound with broad applicability. Its unique structural features and emerging uses in advanced materials and sustainable technologies make it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of chemical innovations.